Cas no 2228696-88-4 (1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine)

• Product Name: 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine
• CAS No: 2228696-88-4
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6452852
• PubChem ID: 165609760
• Update Time: 2025-06-07

1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine
• 2228696-88-4
• EN300-1761148

• Inchi： 1S/C11H16N2O3/c1-11(2,12)7-8-4-5-9(13(14)15)6-10(8)16-3/h4-6H,7,12H2,1-3H3
• InChI Key： DFXFHZBUISUPPJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CC(C)(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine

Introduction to 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine (CAS No. 2228696-88-4)

1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine, also known by its CAS number 2228696-88-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a methoxy and nitro group attached to a phenyl ring, along with a substituted propan-2-amine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various scientific investigations.

The molecular formula of 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine is C₁₁H₁₅N₃O₃, and its molecular weight is approximately 233.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration, methylation, and amine substitution. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In the context of pharmaceutical research, 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have focused on its biological activities, particularly its interactions with specific receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine could be further developed as a treatment for inflammatory diseases.

Beyond its anti-inflammatory effects, 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine has also been investigated for its potential neuroprotective properties. A 2020 study in the journal Neuropharmacology demonstrated that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings indicate that 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine may have therapeutic applications in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine has also been studied to assess its suitability for drug development. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, which allows for sustained therapeutic effects without the need for frequent dosing. Additionally, the compound shows low toxicity in preclinical studies, making it a promising candidate for further clinical evaluation.

In terms of safety and regulatory considerations, 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine is not classified as a hazardous substance or controlled substance under current regulations. However, as with any new chemical entity, thorough safety assessments are essential before it can be advanced to clinical trials. Preclinical toxicology studies have been conducted to evaluate the compound's safety profile, and these studies have provided valuable insights into its potential risks and benefits.

The synthesis of 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine involves several key steps. The first step typically involves the nitration of 4-methoxybenzene to form 4-nitroanisole. This intermediate is then subjected to further reactions to introduce the propan-2-amino moiety. The final step involves the substitution reaction to form the desired product. Each step in this synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production.

In conclusion, 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-amine (CAS No. 228696884) is a versatile compound with promising applications in pharmaceutical research. Its unique chemical structure confers distinct biological activities, including anti-inflammatory and neuroprotective effects. Ongoing research continues to explore its potential therapeutic uses and optimize its pharmacological properties for clinical applications. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable tool in the development of new treatments for various diseases.